Cas no 91225-51-3 (2-Bromo-6-methylpyrazino2,3-bpyrazine)

• Product Name: 2-Bromo-6-methylpyrazino2,3-bpyrazine
• CAS No: 91225-51-3
• MF: C₇H₅BrN₄
• MW: 225.045399427414
• MDL: MFCD08706339
• CID: 799407
• PubChem ID: 13317220
• Update Time: 2025-06-25

2-Bromo-6-methylpyrazino2,3-bpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-methylpyrazino[2,3-b]pyrazine
• 2-bromo-6-methyl-Pyrazino[2,3-b]pyrazine
• Pyrazino[2,3-b]pyrazine,2-bromo-6-methyl-
• 91225-51-3
• A860579
• FT-0648767
• DTXSID20536614
• 2-bromo-6-methyl-[1,4]diazino[2,3-b]pyrazine
• LS-09849
• AKOS015835038
• MFCD08706339
• Pyrazino[2,3-b]pyrazine, 2-bromo-6-methyl-
• DB-078934
• 2-bromo-6-methylpyrazino[2,3-b][1,4]diazine
• ALBB-028466
• 2-Bromo-6-methylpyrazino2,3-bpyrazine

• MDL： MFCD08706339
• Inchi： 1S/C7H5BrN4/c1-4-2-9-7-6(11-4)10-3-5(8)12-7/h2-3H,1H3
• InChI Key： GIVAQAIJCWLXQM-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(N=1)=NC=C(C)N=2

Computed Properties

• Exact Mass: 223.969759
• Monoisotopic Mass: 223.969759
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-Bromo-6-methylpyrazino2,3-bpyrazine

Recent Advances in the Study of 2-Bromo-6-methylpyrazino[2,3-b]pyrazine (CAS: 91225-51-3) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-6-methylpyrazino[2,3-b]pyrazine (CAS: 91225-51-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its pyrazine backbone and bromo-methyl substituents, has been explored as a versatile building block in medicinal chemistry and drug discovery. Recent studies have highlighted its role in the synthesis of novel kinase inhibitors, antimicrobial agents, and other bioactive molecules.

One of the most notable advancements in the study of 2-Bromo-6-methylpyrazino[2,3-b]pyrazine is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have utilized this compound as a key intermediate in the synthesis of potent and selective kinase inhibitors, demonstrating promising results in preclinical models. The bromo substituent at the 2-position provides a reactive site for further functionalization, enabling the creation of diverse derivatives with enhanced pharmacological properties.

In addition to its role in kinase inhibition, 2-Bromo-6-methylpyrazino[2,3-b]pyrazine has also been investigated for its antimicrobial potential. Recent studies have shown that derivatives of this compound exhibit significant activity against a range of bacterial and fungal pathogens. The methyl group at the 6-position has been found to influence the compound's bioavailability and metabolic stability, making it an attractive scaffold for the design of new antimicrobial agents. These findings are particularly relevant in the context of rising antibiotic resistance, underscoring the need for novel therapeutic strategies.

Another area of interest is the compound's potential application in the synthesis of fluorescent probes and imaging agents. The pyrazine core of 2-Bromo-6-methylpyrazino[2,3-b]pyrazine can be modified to incorporate fluorescent tags, enabling its use in bioimaging and diagnostic applications. Recent work has demonstrated the utility of such probes in tracking cellular processes and identifying disease biomarkers, offering new tools for both basic research and clinical diagnostics.

Despite these promising developments, challenges remain in the optimization of 2-Bromo-6-methylpyrazino[2,3-b]pyrazine-based compounds for clinical use. Issues such as solubility, toxicity, and pharmacokinetic properties need to be addressed through further structural modifications and in-depth pharmacological studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate these findings into viable therapeutic options.

In conclusion, the compound 2-Bromo-6-methylpyrazino[2,3-b]pyrazine (CAS: 91225-51-3) represents a valuable scaffold in chemical biology and pharmaceutical research. Its versatility in drug design, antimicrobial applications, and bioimaging highlights its potential to contribute to the development of novel therapeutics and diagnostic tools. Continued research and innovation in this area are expected to yield further breakthroughs, addressing unmet medical needs and advancing the field of precision medicine.